N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]cyclohexanecarboxamide

• IUPAC Name: N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H20N2OS/c1-12-18-16(11-21-12)14-8-5-9-15(10-14)19-17(20)13-6-3-2-4-7-13/h5,8-11,13H,2-4,6-7H2,1H3,(H,19,20)
• InChI Key: PLRAHOJZKPFKTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)C3CCCCC3
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

“N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]cyclohexanecarboxamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting boundaryless biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Physical And Chemical Properties Analysis

The boiling point of “this compound” is predicted to be 519.3±33.0 °C and its density is predicted to be 1.205±0.06 g/cm3.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . The specific targets would depend on the exact biological activity exhibited by this compound.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, depending on the biological activity they exhibit . For instance, they may inhibit certain enzymes or bind to specific receptors, leading to changes in cellular processes.

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways depending on their biological activity . For example, they may influence pathways related to inflammation, pain perception, microbial growth, viral replication, and tumor growth.

Pharmacokinetics

The solubility of thiazole derivatives in water, alcohol, and ether may influence their absorption and distribution in the body.

Result of Action

Thiazole derivatives are known to have various effects at the molecular and cellular level, depending on their biological activity . For example, they may reduce inflammation, relieve pain, inhibit microbial growth, prevent viral replication, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using MCC950 in lab experiments is that it is a small molecule inhibitor, which makes it easier to use than other types of inhibitors, such as antibodies. However, one limitation of using MCC950 is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for research on MCC950. One area of research is the potential use of MCC950 in the treatment of Alzheimer's disease. MCC950 has been shown to reduce the production of amyloid beta, which is a protein that is believed to play a role in the development of Alzheimer's disease.
Another area of research is the potential use of MCC950 in the treatment of cancer. MCC950 has been shown to inhibit the growth of cancer cells in vitro and in animal models.
Overall, MCC950 is a promising compound that has the potential to be used in the treatment of a variety of diseases. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of MCC950 involves several steps. The starting material is 2-methyl-4-nitrothiazole, which is reacted with phenylboronic acid in the presence of a palladium catalyst to form 3-(2-methyl-1,3-thiazol-4-yl)phenylboronic acid. This intermediate is then reacted with cyclohexanecarboxylic acid in the presence of a coupling reagent to form MCC950.

Scientific Research Applications

MCC950 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties and is being researched for its potential use in the treatment of a variety of diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.